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Compound of Interest

Compound Name: pseudo-UTP

Cat. No.: B15598665 Get Quote

Date of Issue: December 15, 2025

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling pseudo-UTP (Pseudouridine-5'-Triphosphate). The

following procedures are designed to ensure a safe laboratory environment and proper

management of this compound from receipt to disposal.

Compound Information and Hazard Assessment
Pseudouridine-5'-Triphosphate (pseudo-UTP) is a modified ribonucleotide used in the in vitro

transcription of RNA to enhance stability and reduce immunogenicity.[1][2][3] According to

available Safety Data Sheets (SDS), pseudo-UTP solutions are not classified as hazardous at

their typical concentrations.[4][5] However, adherence to standard laboratory safety protocols is

mandatory to minimize any potential risks.

Physical and Chemical Properties Summary:
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Property Value

Physical State Clear, colorless aqueous solution[5]

Chemical Formula C₉H₁₅N₂O₁₅P₃ (free acid)[3][6]

Molecular Weight 484.14 g/mol (free acid)[3]

pH ~7.0[4]

Storage Temperature -20°C or below[3][6]

Stability Stable under normal conditions[7][5]

Personal Protective Equipment (PPE)
While pseudo-UTP is not considered hazardous, the use of standard personal protective

equipment is required to protect against incidental contact and potential contamination of

experiments.

Minimum PPE Requirements:

Body Protection: A standard laboratory coat must be worn to protect against splashes.

Hand Protection: Disposable nitrile gloves are required. If direct contact occurs, gloves

should be removed immediately, and hands should be washed. For prolonged handling,

consider double-gloving.

Eye Protection: Safety glasses with side shields are mandatory. When there is a higher risk

of splashing, chemical splash goggles should be worn.[8]

The following flowchart outlines the logic for selecting appropriate PPE when working with

pseudo-UTP.
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PPE Selection for Pseudo-UTP Handling

Start: Prepare to
 ahandle Pseudo-UTP

Assess Task:
Standard benchtop use?

Standard PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

Yes
High Splash Risk?

(e.g., large volumes, vortexing)

No

Proceed with Experiment

No

Enhanced PPE:
- Lab Coat

- Chemical Goggles
- Double Nitrile Gloves

Yes

Click to download full resolution via product page

Caption: PPE selection logic for handling pseudo-UTP.

Operational Plan: Step-by-Step Handling
Procedures
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This workflow ensures the safe handling of pseudo-UTP throughout the experimental process.

Pseudo-UTP Handling and Disposal Workflow

1. Preparation
- Don appropriate PPE

- Prepare a decontaminated
  work surface (e.g., 70% ethanol)

2. Retrieval
- Retrieve pseudo-UTP from

  -20°C storage
- Thaw on ice

3. Aliquoting & Use
- Use sterile, filtered pipette tips

- Perform work carefully to
  avoid splashes or aerosols

- Keep tube on ice

Spill Occurs

No

Spill Cleanup
- Absorb with inert material

- Decontaminate area
- Dispose of waste as

  chemical waste

Yes

4. Post-Use Storage
- Return unused portion to
  -20°C storage promptly

5. Disposal
- Dispose of used tips, tubes,

  and gloves in designated
  biohazardous or chemical waste

  containers according to
  institutional guidelines

6. Final Cleanup
- Decontaminate work surface

- Remove PPE
- Wash hands thoroughly

Click to download full resolution via product page
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Caption: Procedural workflow for handling pseudo-UTP.

Emergency Procedures
In the event of an exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek medical attention.[7][4][5]

Skin Contact: Wash the affected area with soap and water. Remove any contaminated

clothing.[7][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[7][5]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[7][4]

[5]

Disposal Plan
While pseudo-UTP is not classified as hazardous, all waste materials that have come into

contact with it should be handled in accordance with standard laboratory procedures for

chemical and biological waste.

Consumables: Used pipette tips, microcentrifuge tubes, and gloves should be disposed of in

designated laboratory waste containers (e.g., biohazardous waste or chemical waste, as per

institutional policy).

Liquid Waste: Unused or waste solutions of pseudo-UTP should be collected in a

designated chemical waste container and disposed of through your institution's

environmental health and safety office. Do not pour down the drain unless permitted by local

regulations.

By adhering to these guidelines, researchers can safely handle pseudo-UTP while maintaining

the integrity of their experimental work. Always consult your institution's specific safety

protocols and the manufacturer's SDS for the most current information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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